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Compound of Interest

Compound Name: 2,3-Dimethyl-1,3-butadiene

Cat. No.: B165502 Get Quote

CAS Number: 513-81-5[1][2][3][4][5]

This guide provides comprehensive technical information about 2,3-Dimethyl-1,3-butadiene,

tailored for researchers, scientists, and professionals in drug development. It covers the

compound's properties, synthesis, key reactions, and safety protocols.

Physicochemical and Spectroscopic Data
2,3-Dimethyl-1,3-butadiene, also known as biisopropenyl, is a colorless liquid.[1][4] It is a

conjugated diene that is valuable in organic synthesis and polymer science.[6][7]

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C6H10 [1][2][5]

Molar Mass 82.14 g/mol [1][3][5]

Density 0.7267 g/mL at 20°C [5]

Melting Point -76 °C [1][4][5]

Boiling Point 68-69 °C [1][4]

Flash Point -1 °C [1]

Refractive Index (n²⁰/D) 1.438 [4]

Vapor Pressure 152 mmHg at 20°C [2]

Water Solubility Immiscible [4][5]

Solubility
Soluble in organic solvents like

chloroform.
[4][5]

Table 2: Spectroscopic Data

Technique Key Peaks/Signals Reference

¹H NMR
Signals corresponding to the

vinyl and methyl protons.
[8][9][10]

¹³C NMR
Signals for the sp² and sp³

hybridized carbon atoms.
[10]

IR Spectroscopy
Peaks characteristic of C=C

and C-H bonds.
[2]

Mass Spectrometry
Molecular ion peak and

fragmentation pattern.
[2][11]

Experimental Protocols
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Detailed methodologies for the synthesis and a key reaction of 2,3-Dimethyl-1,3-butadiene
are provided below.

2.1. Synthesis of 2,3-Dimethyl-1,3-butadiene via Dehydration of Pinacol

This compound is commonly prepared in the laboratory through the acid-catalyzed dehydration

of pinacol (2,3-dimethylbutane-2,3-diol).[1][6][12]

Materials:

Pinacol (anhydrous), 354 g (3 moles)[13]

48% Hydrobromic acid, 10 mL[13]

Boiling chips

Hydroquinone (for stabilization)

Anhydrous calcium chloride (for drying)

2-L round-bottomed flask

Packed fractionating column

Distillation apparatus

Separatory funnel

Procedure:

Place 354 g of pinacol and 10 mL of 48% hydrobromic acid into a 2-L round-bottomed

flask equipped with a fractionating column.[13]

Add a few boiling chips and heat the flask slowly.[13]

Collect the distillate that comes over up to 95°C. This process takes approximately 2

hours.[12][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b165502?utm_src=pdf-body
https://www.benchchem.com/product/b165502?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethylbutadiene
https://www.benchchem.com/product/b165502
https://atc.io/files/OL/Experiment6(rev).pdf
https://orgsyn.org/demo.aspx?prep=cv3p0312
https://orgsyn.org/demo.aspx?prep=cv3p0312
https://orgsyn.org/demo.aspx?prep=cv3p0312
https://orgsyn.org/demo.aspx?prep=cv3p0312
https://atc.io/files/OL/Experiment6(rev).pdf
https://orgsyn.org/demo.aspx?prep=cv3p0312
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The distillate will consist of two layers. Transfer it to a separatory funnel and remove the

lower aqueous layer.[12]

Wash the organic layer twice with 100-mL portions of water.[13]

Add 0.5 g of hydroquinone to the organic layer to act as a stabilizer and dry it overnight

with 15 g of anhydrous calcium chloride.[13]

Perform a final fractional distillation, collecting the product that boils in the range of 69–

70.5°C. The expected yield is 55-60%.[13]

2.2. Diels-Alder Reaction with Maleic Anhydride

2,3-Dimethyl-1,3-butadiene readily undergoes Diels-Alder reactions.[1][4] This protocol

describes its reaction with maleic anhydride to form 4,5-dimethyl-cis-cyclohex-4-ene-1,2-

dicarboxylic anhydride.[12]

Materials:

2,3-Dimethyl-1,3-butadiene (synthesized from Protocol 2.1)

Maleic anhydride, 1.0 g

Hexanes

125-mL Erlenmeyer flask

Hot water bath

Ice bath

Vacuum filtration apparatus

Procedure:

Add 1.0 g of maleic anhydride to the flask containing the purified 2,3-Dimethyl-1,3-
butadiene.[12]
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Warm the mixture with your hands. An exothermic reaction should commence, causing the

temperature to rise.[12]

Once the reaction begins, remove the heat source to prevent the diene from boiling off.[12]

After the reaction mixture has cooled, add 15 mL of hexanes and warm it in a hot water

bath to dissolve the product.[12]

Allow the solution to stand undisturbed for one minute, then perform a gravity filtration to

remove any unreacted maleic anhydride.[12]

Cool the filtrate in an ice bath for 15 minutes to induce crystallization of the product.[12]

Isolate the crystals by vacuum filtration, washing them with a small amount of ice-cold

hexanes.[12]

Visualized Workflows and Pathways
The following diagrams illustrate the synthesis and reactivity of 2,3-Dimethyl-1,3-butadiene.

Pinacol
(2,3-Dimethylbutane-2,3-diol)

Tertiary Carbocation
Intermediate

 H⁺ (HBr)
- H₂O

2,3-Dimethyl-1,3-butadiene

 Rearrangement &
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Click to download full resolution via product page

Caption: Acid-catalyzed dehydration of pinacol to form 2,3-Dimethyl-1,3-butadiene.
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Caption: Diels-Alder reaction of 2,3-Dimethyl-1,3-butadiene with maleic anhydride.
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Caption: Experimental workflow for synthesis and subsequent Diels-Alder reaction.

Safety and Handling
2,3-Dimethyl-1,3-butadiene is a highly flammable liquid and vapor.[2][14] It may cause

irritation and can be harmful if ingested.[2]

Table 3: GHS Hazard Information

Hazard Class Pictogram Signal Word Hazard Statement

Flammable Liquids

(Category 2)
🔥 Danger

H225: Highly

flammable liquid and

vapor.

Handling: Use in a well-ventilated area with non-sparking tools.[14][15] Wear suitable

protective clothing, including safety goggles and gloves.[14][15] Ground and bond containers

and receiving equipment to prevent static discharge.

Storage: Store in a cool, well-ventilated place away from heat, sparks, and open flames.[14]

[16][17] Keep the container tightly closed.[16] The recommended storage temperature is 2-8

°C.[16]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[17]

This compound is used in the manufacturing of synthetic rubber and other polymers.[5][7] It is

also a valuable reagent in organic synthesis, particularly in cycloaddition reactions.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b165502?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

